N-(2-Methoxy-5-pyridyl)-difluoroacetamide

• Molecular Formula: C8H8F2N2O2
• Molecular Weight: 202.16 g/mol
• IUPAC Name: 2,2-difluoro-N-(6-methoxypyridin-3-yl)acetamide
• InChI: InChI=1S/C8H8F2N2O2/c1-14-6-3-2-5(4-11-6)12-8(13)7(9)10/h2-4,7H,1H3,(H,12,13)
• InChI Key: BOAUGZYGFCFJSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)C(F)F

Description

N-(2-Methoxy-5-pyridyl)-difluoroacetamide is a useful research compound. Its molecular formula is C8H8F2N2O2 and its molecular weight is 202.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Difluoracetic acid was added to a mixture of carbonyl diimidazole (8.4 g, 0.052 mol) and methylene chloride (100 ml) under a nitrogen atmosphere. Gas was evolved and a new solid formed in the reaction. After stirring at room temperature for 30 minutes, 5-amino-2-methoxypyridine (5.7 ml, 0.052 mol) was added over a two-minute period. The reacion was slightly exothermic and was stirred further for another 30 minutes when it was washed with water (100 ml), 5% aqueous acetic acid (2×50 ml), 5% sodium bicarbonate (25 ml); dried over anhydrous magnesium sulfate; filtered; and evaporated in vacuo to give an oil. The oil was extracted with ether and the ether extract on dilution with pentane gave 3.7 g of crude product. This was extracted with ether and diluted with pentane to give 2.0 g of the title compound, m.p. 75°-78° C. The title product was identified by IR, NMR and MS analysis.